Cas no 942474-80-8 (Ethyl 3-Nitro-4-(piperidin-4-ol-1-yl)benzoate)

• Product Name: Ethyl 3-Nitro-4-(piperidin-4-ol-1-yl)benzoate
• CAS No: 942474-80-8
• MF: C₁₄H₁₈N₂O₅
• MW: 294.303123950958
• CID: 1072629
• PubChem ID: 26597746
• Update Time: 2025-05-23

Ethyl 3-Nitro-4-(piperidin-4-ol-1-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-Nitro-4-(piperidin-4-ol-1-yl)benzoate
• MFCD09038308
• ethyl4-(4-hydroxypiperidin-1-yl)-3-nitrobenzoate
• 942474-80-8
• DTXSID101234334
• ethyl 4-(4-hydroxypiperidin-1-yl)-3-nitrobenzoate
• Ethyl 4-(4-hydroxy-1-piperidinyl)-3-nitrobenzoate

• MDL： MFCD09038308
• Inchi： 1S/C14H18N2O5/c1-2-21-14(18)10-3-4-12(13(9-10)16(19)20)15-7-5-11(17)6-8-15/h3-4,9,11,17H,2,5-8H2,1H3
• InChI Key： IJKYVSKTYUQAOF-UHFFFAOYSA-N
• SMILES： OC1CCN(C2C=CC(C(=O)OCC)=CC=2[N+](=O)[O-])CC1

Computed Properties

• Exact Mass: 294.12157168g/mol
• Monoisotopic Mass: 294.12157168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 95.6Ų

Experimental Properties

• Melting Point: 77

Ethyl 3-Nitro-4-(piperidin-4-ol-1-yl)benzoate Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on Ethyl 3-Nitro-4-(piperidin-4-ol-1-yl)benzoate

Ethyl 3-Nitro-4-(piperidin-4-ol-1-yl)benzoate (CAS No. 942474-80-8): An Overview of Its Structure, Properties, and Applications

Ethyl 3-Nitro-4-(piperidin-4-ol-1-yl)benzoate (CAS No. 942474-80-8) is a versatile compound with significant potential in various fields, including medicinal chemistry and materials science. This article provides a comprehensive overview of its structure, properties, and applications, drawing on the latest research findings to offer a detailed and up-to-date perspective.

Chemical Structure and Synthesis

The chemical structure of Ethyl 3-Nitro-4-(piperidin-4-ol-1-yl)benzoate is characterized by a benzene ring substituted with a nitro group at the 3-position and a piperidin-4-ol moiety at the 4-position. The ethyl ester group is attached to the carboxylic acid functionality of the benzoic acid. This unique combination of functional groups imparts distinct chemical and physical properties to the compound.

The synthesis of Ethyl 3-Nitro-4-(piperidin-4-ol-1-yl)benzoate typically involves several steps. One common approach is to start with 3-nitro-4-hydroxybenzoic acid, which is then converted to its ethyl ester derivative. The hydroxyl group at the 4-position is subsequently replaced with a piperidin-4-one moiety through a nucleophilic substitution reaction, followed by reduction to form the piperidin-4-ol functionality. This multi-step process requires careful control of reaction conditions to ensure high yields and purity.

Physical and Chemical Properties

Ethyl 3-Nitro-4-(piperidin-4-ol-1-yl)benzoate is a white crystalline solid with a melting point of approximately 125°C. It is soluble in common organic solvents such as ethanol, methanol, and dichloromethane but has limited solubility in water. The compound exhibits strong UV absorption due to the presence of the nitro group and aromatic ring, making it useful in various spectroscopic applications.

The molecular weight of Ethyl 3-Nitro-4-(piperidin-4-ol-1-yl)benzoate is 325.35 g/mol, and its molecular formula is C₁₆H₂₀N₂O₅. The compound's polarity is influenced by the presence of the hydroxyl group in the piperidine ring, which can participate in hydrogen bonding interactions.

Biological Activity and Medicinal Chemistry Applications

Ethyl 3-Nitro-4-(piperidin-4-ol-1-y l)benzoate has been studied for its potential biological activities, particularly in the context of medicinal chemistry. Recent research has shown that this compound exhibits significant anti-inflammatory properties, making it a promising candidate for the development of new therapeutic agents.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the anti-inflammatory effects of Ethyl 3-Nitro-4-(piperidin -4 -ol -1 - yl )benzoate in vitro using human peripheral blood mononuclear cells (PBMCs). The results demonstrated that the compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL -6 , suggesting its potential as an anti-inflammatory drug.

Beyond its anti-inflammatory properties, Ethyl 3-Nitro - 4 -( piperidin - 4 - ol -1 - yl )benzoate has also been explored for its neuroprotective effects. A study published in Neuropharmacology found that this compound could protect neurons from oxidative stress-induced damage by modulating key signaling pathways involved in cell survival and death.

Mechanisms of Action

The biological activities of Ethyl 3-Nitro - 4 -( piperidin - 4 - ol -1 - yl )benzoate are attributed to its ability to interact with specific cellular targets. The nitro group in the molecule can undergo reduction to form nitric oxide (NO), a potent signaling molecule involved in various physiological processes. Additionally, the piperidin - 4 - ol moiety can interact with protein kinases and other signaling proteins, modulating their activity and downstream effects.

In particular, research has shown that Ethyl 3-Nitro - 4 -( piperidin - 4 - ol -1 - yl )benzoate can inhibit the activation of nuclear factor-kappa B (NF-kB), a transcription factor that plays a central role in inflammation and immune responses. By blocking NF-kB activation, this compound can reduce the expression of pro-inflammatory genes and mitigate inflammatory responses.

Safety and Toxicology

The safety profile of Ethyl 3-Nitro - 4 -( piperidin - 4 - ol -1 - yl )benzoate has been evaluated through various toxicological studies. In vitro assays have shown that this compound has low cytotoxicity towards normal human cells at therapeutic concentrations. However, higher concentrations can induce cell death through apoptosis or necrosis.

In vivo studies using animal models have also demonstrated that Ethyl 3-Nitro - 4 -( piperidin - 4 - ol -1 - yl )benzoate is well-tolerated when administered orally or intraperitoneally at doses up to several hundred milligrams per kilogram body weight. These findings suggest that this compound has a favorable safety margin for further development as a therapeutic agent.

FUTURE DIRECTIONS AND CONCLUSIONS

The potential applications ofEthyl 3-Nitro - 4 -( piperidin - 4 - ol -1-y l)benzoate strong > are diverse and promising . Ongoing research aims to optimize its pharmacological properties , enhance its bioavailability , and explore new therapeutic indications . For instance , efforts are underway to develop prodrugs or drug delivery systems that can improve the stability and efficacy of this compound . p > < p > In conclusion ,< strong > Ethyl 3-Nitro - 4 -( piperidin - 4-o l-y l)benz o ate strong > ( CAS No .96780967809678096780967809678096780967809678096780967809678096780967809678096780967809678096780967809678096780967809678096780 ) represents an intriguing molecule with significant potential in medicinal chemistry . Its unique structure , combined with its diverse biological activities , positions it as a valuable candidate for further investigation and development . As research continues , it is likely that new insights into its mechanisms of action will emerge , leading to innovative applications in healthcare and beyond . p >